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Compound of Interest

Compound Name: CCT241533 hydrochloride

Cat. No.: B606546

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT241533 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (CHK2),
a critical component of the DNA damage response (DDR) pathway.[1][2][3][4] It exhibits an
IC50 of 3 nM for CHK2 and demonstrates significant selectivity over other kinases, including
CHKZ.[1][5][6] Inhibition of CHK2 by CCT241533 has been shown to block the
autophosphorylation of CHK2 at S516 in response to DNA damage and can potentiate the
cytotoxic effects of PARP inhibitors in cancer cell lines.[3][4][5] Proper preparation of a
CCT241533 hydrochloride stock solution is the first critical step for accurate and reproducible
in vitro and in vivo studies. This document provides a detailed protocol for the preparation,
storage, and handling of CCT241533 hydrochloride stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for CCT241533 hydrochloride are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C23H27FN4Oa4 ¢ HCI [718]

) 479.0 g/mol
Molecular Weight [718]

(monohydrochloride)

515.41 g/mol (dihydrochloride) [9]

Appearance Crystalline solid [7]
Purity >98% [71[]
Solubility (DMSO) ~30 mg/mL to 96 mg/mL [7]
Solubility (Ethanol) ~5 mg/mL [7]
Solubility (DMF) ~30 mg/mL [7]
Solubility (PBS, pH 7.2) ~0.5 mg/mL [7]

B Soluble to 10 mM with gentle
Solubility (Water) _ _ _ [°]
warming (dihydrochloride)

Recommended Cellular
) 500 nM - 5 uM [6]
Concentration

Storage (Solid) -20°C for = 4 years [71[8]

) -80°C for up to 1 year; -20°C
Storage (Stock Solution) [5]
for up to 1 month

Experimental Protocols

Materials and Equipment
e CCT241533 hydrochloride powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance
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» \ortex mixer
» Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CCT241533
hydrochloride (monohydrochloride form, MW: 479.0 g/mol ) in DMSO.

e Pre-weighing Preparations:

o Before opening, bring the vial of CCT241533 hydrochloride powder to room temperature
to prevent condensation of moisture.

o Ensure the analytical balance is calibrated and level.
e Weighing the Compound:

o Carefully weigh out the desired amount of CCT241533 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.79 mg of the compound.

o Calculation:
» Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) =10 mM x 0.001 L x 479.0 g/mol = 4.79 mg
 Dissolving the Compound:
o Transfer the weighed powder to a sterile microcentrifuge tube or cryovial.

o Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1
mL of DMSO.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if precipitation occurs.[5]
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it
is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g.,
10-50 pL) in sterile cryovials.[5]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[2][5]

e Preparation of Working Solutions:
o When ready to use, thaw a single aliquot of the stock solution at room temperature.

o Further dilute the stock solution into an appropriate aqueous buffer or cell culture medium
to the desired final concentration immediately before use.[7]

o Ensure the final concentration of DMSO in the experimental system is low (typically
<0.1%) to avoid solvent-induced cellular effects.[7]

Safety Precautions

e CCT241533 hydrochloride should be handled as a potentially hazardous material.[7]

o Always wear appropriate PPE, including a lab coat, safety glasses, and gloves, when
handling the compound.

o Work in a well-ventilated area or a chemical fume hood.

» Avoid inhalation of the powder and contact with skin and eyes.[7] In case of contact, wash
the affected area thoroughly with water.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the CCT241533 hydrochloride
stock solution.
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Workflow for CCT241533 Hydrochloride Stock Solution Preparation
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Caption: Workflow for preparing CCT241533 hydrochloride stock solution.
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Signaling Pathway

The diagram below shows a simplified representation of the DNA damage response pathway
and the role of CHK2, the target of CCT241533.
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Caption: CCT241533 inhibits CHK2 in the DNA damage response pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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